Thermohexamine hydrochloride

• Molecular Formula: C16H46Cl6N6
• Molecular Weight: 535.3 g/mol
• InChI: InChI=1S/C16H40N6.6ClH/c17-7-3-11-19-9-1-2-10-20-13-5-15-22-16-6-14-21-12-4-8-18;;;;;;/h19-22H,1-18H2;6*1H
• InChIKey: MFMUBKRTQCXWBD-UHFFFAOYSA-N

Thermohexamine Hydrochloride: Identity & Sourcing

Thermohexamine hydrochloride is a linear hexaamine polyamine first isolated from the sea urchin Anthocidoris crassispina [1]. Its molecular formula is C₁₆H₄₆Cl₆N₆ with a molecular weight of 535.29 g/mol [2]. Commercially available from multiple vendors, the compound is supplied as a solid powder with typical purity specifications ranging from ≥95% to ≥98% [2]. The CAS registry number is 1519015-73-6 [3]. As a long-chain polyamine, it belongs to a class of molecules implicated in cellular growth regulation and thermophilic adaptation, but its specific biological functions remain largely uncharacterized compared to common polyamines like spermine or spermidine [1].

1 Marine-derived polyamine research tool

2 Polyamine metabolism & adaptation studies

3 Structural identity-dependent biochemical assays

• [1] K. Hamana, M. Niitsu, K. Samejima, S. Matsuzaki. Novel tetraamines, pentaamines and hexaamines in sea urchin, sea cucumber, sea squirt and bivalves. Comparative Biochemistry and Physiology Part B: Comparative Biochemistry, 1991, 100(1), 59-62. View Source
• [2] MedChemExpress. Thermohexamine hydrochloride Product Page. Cat. No.: HY-N12705A. View Source
• [3] Antpedia / MedChemExpress. Thermohexamine hydrochloride Product Page. CAS 1519015-73-6. View Source

Thermohexamine Hydrochloride: Substitution Risks

Thermohexamine hydrochloride is structurally distinct from common polyamines such as spermine, spermidine, or putrescine, and cannot be functionally interchanged due to its unique linear hexaamine architecture and organism-specific occurrence profile [1]. Moreover, it co-occurs with its structural isomer homothermohexamine in biological matrices, and the two compounds were historically inseparable by conventional analytical methods, leading to ambiguous quantification in polyamine research [2]. Attempting to substitute thermohexamine with a generic polyamine or an uncharacterized analog in procurement for analytical method development, biological activity screening, or natural product authentication will introduce experimental variability and undermine data reproducibility [1][2]. The following quantitative evidence establishes the specific conditions under which thermohexamine hydrochloride provides verifiable differentiation.

Target Attribute

Substitution Concern

Specific chain length & amine spacing

Chain-length shift may alter DNA binding and enzyme modulation profiles

Defined charge distribution pattern

Charge redistribution may shift electrostatic interaction context

Marine-derived structural sequence

Synthetic or thermophile analogs may lack source-specific interaction context

• [1] K. Hamana, M. Niitsu, K. Samejima, S. Matsuzaki. Novel tetraamines, pentaamines and hexaamines in sea urchin, sea cucumber, sea squirt and bivalves. Comparative Biochemistry and Physiology Part B: Comparative Biochemistry, 1991, 100(1), 59-62. View Source
• [2] S. Matsuzaki, K. Hamana, M. Niitsu. Gas Chromatography-Mass Spectrometry Analysis of Structural Isomers of Linear Hexaamines Found in Thermophilic Bacteria. Journal of Chromatographic Science, 2015, 36(1), 25-28. View Source

Thermohexamine Hydrochloride: Key Differentiators

Monoisotopic Mass vs. Other Hexamines

Thermohexamine and homothermohexamine are structural isomers that cannot be resolved by conventional liquid chromatography, necessitating a robust analytical method for procurement and research use [1]. Using gas chromatography-mass spectrometry (GC-MS) of heptafluorobutyryl derivatives, a direct head-to-head comparison demonstrates that thermohexamine produces a unique fragment ion at m/z 774, whereas homothermohexamine yields a diagnostic fragment at m/z 1027 [1]. Calibration curves constructed from the ratio of these ion intensities versus the mixing ratio of the two hexaamines exhibit high linearity (r = 0.9997 for thermohexamine/homothermohexamine, and r = 0.9990 for homothermohexamine/thermohexamine) across a mixing ratio range of 0–2.33 [1].

Monoisotopic Mass

Class-level inference

316.3318 Da

Supports MS identity verification

Distinct from caldohexamine by GC-MS retention profile

Evidence Dimension	MS fragment ion intensity ratio linearity (r value)
Target Compound Data	Thermohexamine (m/z 774) vs. homothermohexamine (m/z 1027): r = 0.9997
Comparator Or Baseline	Homothermohexamine (m/z 1027) vs. thermohexamine (m/z 774): r = 0.9990
Quantified Difference	Calibration linearity difference of +0.0007 for thermohexamine-dominant mixtures
Conditions	GC-MS analysis of heptafluorobutyryl derivatives; mixing ratio range 0–2.33

Why This Matters

This validated GC-MS method enables definitive identification and accurate quantification of thermohexamine in mixed polyamine samples, which is essential for quality control of purchased material and for reliable polyamine profiling in research applications.

• [1] S. Matsuzaki, K. Hamana, M. Niitsu. Gas Chromatography-Mass Spectrometry Analysis of Structural Isomers of Linear Hexaamines Found in Thermophilic Bacteria. Journal of Chromatographic Science, 2015, 36(1), 25-28. View Source

Vendor Purity Comparison

In a comparative survey of five marine invertebrate species, thermohexamine was detected exclusively in the sea urchin (Anthocidoris crassispina) and was absent from the sea cucumber (Stichopus japonicus), sea squirt (Halocynthia roretzi), oyster (Crassostrea gigas), and short-necked clam (Tapes philippinarum) [1]. This is the first report of thermohexamine and thermopentamine occurrence in any invertebrate, establishing a class-level differentiation from other long-chain polyamines such as caldohexamine and homocaldohexamine, which are associated with thermophilic bacteria rather than echinoderms [1]. While specific quantitative concentration values (e.g., μg/g tissue) are not provided in the accessible abstract, the qualitative detection pattern serves as a baseline for organism-specific polyamine profiling.

Vendor Purity

Cross-study comparable

≥98% vs 95%

Supports lot selection review

Supplier-reported HPLC data; method context may vary

Evidence Dimension	Qualitative detection in marine invertebrate tissues
Target Compound Data	Detected in sea urchin (Anthocidoris crassispina)
Comparator Or Baseline	Not detected in sea cucumber, sea squirt, oyster, or clam
Quantified Difference	N/A (qualitative presence/absence)
Conditions	Ion-exchange HPLC and GC-MS analysis of polyamine extracts from various marine invertebrate species

Why This Matters

This organism-specific occurrence pattern justifies the procurement of thermohexamine hydrochloride for research focused on echinoderm polyamine metabolism or for use as an authentic standard in comparative invertebrate biochemistry studies, where substitution with other hexaamines would be scientifically invalid.

• [1] K. Hamana, M. Niitsu, K. Samejima, S. Matsuzaki. Novel tetraamines, pentaamines and hexaamines in sea urchin, sea cucumber, sea squirt and bivalves. Comparative Biochemistry and Physiology Part B: Comparative Biochemistry, 1991, 100(1), 59-62. View Source

Ambient Shipping Stability

Commercial sources of thermohexamine hydrochloride exhibit quantifiable differences in purity grade and recommended storage stability [1]. InvivoChem offers the compound at ≥98% purity, while MedChemExpress provides material at ≥95% purity [1]. Long-term powder storage recommendations also vary: InvivoChem specifies -20°C for 3 years and 4°C for 2 years, whereas MedChemExpress and TargetMol recommend storage at room temperature with protection from light . These differences have direct implications for procurement decisions where long-term stability and minimal impurity interference are critical.

Shipping Stability

Data to verify

Ambient temperature

Supports procurement planning

Class-level inference; validate per lot upon receipt

Evidence Dimension	Vendor purity and powder storage stability
Target Compound Data	InvivoChem: ≥98% purity; powder storage -20°C/3 years or 4°C/2 years
Comparator Or Baseline	MedChemExpress: ≥95% purity; powder storage RT protect from light. TargetMol: powder storage -20°C/3 years
Quantified Difference	Purity: +3 percentage points (≥98% vs. ≥95%). Storage: divergent temperature recommendations.
Conditions	Product specification sheets and vendor technical datasheets

Why This Matters

Selecting a vendor with higher purity (≥98%) reduces the risk of isomeric contamination (e.g., homothermohexamine) and ensures more reliable quantification, while understanding storage requirements prevents degradation that could compromise long-term research projects.

• [1] MedChemExpress. Thermohexamine hydrochloride Product Page. Cat. No.: HY-N12705A. View Source

Thermohexamine Hydrochloride: Key Applications

Comparative Polyamine Biochemistry

Procure thermohexamine hydrochloride as an authentic standard to establish a GC-MS protocol that resolves thermohexamine from its isomer homothermohexamine using the m/z 774 diagnostic fragment and calibration linearity (r = 0.9997) [1]. This application is essential for researchers quantifying long-chain polyamines in thermophilic bacterial cultures or in marine organism extracts where isomer co-occurrence is expected [1].

Metabolomics and Mass Spectrometry

Use thermohexamine hydrochloride as a reference compound to investigate the organism-specific distribution of linear hexaamines. The exclusive detection of thermohexamine in sea urchin (but not in other tested invertebrates) [2] makes this compound a validated marker for echinoderm polyamine studies, and procurement of the authentic standard ensures accurate identification and comparison across species [2].

Marine Chemical Ecology Research

Select thermohexamine hydrochloride from vendors with verifiable purity (≥98%) and defined storage conditions (-20°C/3 years) for use in long-term research projects. This procurement strategy minimizes isomeric contamination and ensures compound integrity over extended experimental timelines, as supported by cross-vendor purity and stability specifications [3].

Application

Selection Property

Validation Focus

Comparative Polyamine Biochemistry

Marine-source polyamine identity

Phylogenetic marker context across marine phyla

Metabolomics & MS Profiling

Monoisotopic mass specificity

Compound library confirmation via HRMS

Marine Chemical Ecology

Natural marine origin

Source-organism context review for ecological studies

• [1] S. Matsuzaki, K. Hamana, M. Niitsu. Gas Chromatography-Mass Spectrometry Analysis of Structural Isomers of Linear Hexaamines Found in Thermophilic Bacteria. Journal of Chromatographic Science, 2015, 36(1), 25-28. View Source
• [2] K. Hamana, M. Niitsu, K. Samejima, S. Matsuzaki. Novel tetraamines, pentaamines and hexaamines in sea urchin, sea cucumber, sea squirt and bivalves. Comparative Biochemistry and Physiology Part B: Comparative Biochemistry, 1991, 100(1), 59-62. View Source
• [3] MedChemExpress. Thermohexamine hydrochloride Product Page. Cat. No.: HY-N12705A. View Source